Cas no 4106-18-7 (1-(phenylsulfonyl)-1h-benzotriazole)
1-(phenylsulfonyl)-1h-benzotriazole Chemical and Physical Properties
Names and Identifiers
-
- 1-(phenylsulfonyl)-1h-benzotriazole
- 1-(benzenesulfonyl)benzotriazole
- (phenylsulfonyl)benzotriazole
- 1-(benzenesulphonyl)benzotriazole
- 1-(phenylsulfonyl)benzotriazole
- 1-benzenesulfonyl-1H-benzotriazole
- 1-benzenesulfonylbenzotriazole
- 1-Benzolsulfonyl-1H-benzotriazol
- N-phenylsulfonylbenzotriazole
- 1-(phenylsulfonyl)-1H-1,2,3-benzotriazole
- BRD-K70982938-001-02-2
- A914215
- 1-(Phenylsulfonyl)-1H-benzo[d][1,2,3]triazole
- CBChromo1_000098
- 1-(benzenesulfonyl)-1H-1,2,3-benzotriazole
- DTXSID90353734
- AKOS000733950
- CBDivE_009281
- BDBM50234598
- CCG-277047
- 4106-18-7
- N-Phenylsulfonylbenzotriazol
- STK093470
- 1-(Phenylsulfonyl)-1H-benzotriazole, 97%
- CS-0357959
- AE-848/32960029
- CHEMBL4095965
- SCHEMBL2491809
-
- MDL: MFCD00443683
- Inchi: 1S/C12H9N3O2S/c16-18(17,10-6-2-1-3-7-10)15-12-9-5-4-8-11(12)13-14-15/h1-9H
- InChI Key: ZMGFTNXUMSRNMD-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(N1C2C=CC=CC=2N=N1)(=O)=O
Computed Properties
- Exact Mass: 259.04200
- Monoisotopic Mass: 259.04154771g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 387
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.3
- Topological Polar Surface Area: 73.2Ų
Experimental Properties
- Color/Form: Not determined
- Density: 1.43
- Melting Point: 120-128 °C (lit.)
- Boiling Point: 465.9°C at 760 mmHg
- Flash Point: 235.6°C
- Refractive Index: 1.701
- PSA: 73.23000
- LogP: 2.74910
- Solubility: Not determined
1-(phenylsulfonyl)-1h-benzotriazole Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Storage Condition:Sealed in dry,Room Temperature
1-(phenylsulfonyl)-1h-benzotriazole Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(phenylsulfonyl)-1h-benzotriazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| BAI LING WEI Technology Co., Ltd. | 465739-1G |
1-(Phenylsulfonyl)-1H-benzotriazole |
4106-18-7 | 97% | 1G |
¥ 2576 | 2022-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1428629-1g |
1-(Phenylsulfonyl)-1H-benzo[d][1,2,3]triazole |
4106-18-7 | 97% | 1g |
¥2219.00 | 2024-05-14 | |
| BAI LING WEI Technology Co., Ltd. | J20F750343-1g |
1-(Phenylsulfonyl)-1H-benzo[d][1,2,3]triazole |
4106-18-7 | 1g |
¥8404 | 2023-11-24 | ||
| BAI LING WEI Technology Co., Ltd. | J30465739-1g |
1-(Phenylsulfonyl)-1H-benzotriazole |
4106-18-7 | 97% | 1g |
¥2576 | 2023-11-24 | |
| A2B Chem LLC | AB56757-10mg |
1-(Phenylsulfonyl)-1h-benzotriazole |
4106-18-7 | 95% | 10mg |
$225.00 | 2024-04-20 | |
| A2B Chem LLC | AB56757-20mg |
1-(Phenylsulfonyl)-1h-benzotriazole |
4106-18-7 | 95% | 20mg |
$237.00 | 2024-04-20 | |
| A2B Chem LLC | AB56757-50mg |
1-(Phenylsulfonyl)-1h-benzotriazole |
4106-18-7 | 95% | 50mg |
$268.00 | 2024-04-20 | |
| A2B Chem LLC | AB56757-100mg |
1-(Phenylsulfonyl)-1h-benzotriazole |
4106-18-7 | 95% | 100mg |
$298.00 | 2024-04-20 | |
| Ambeed | A424820-1g |
1-(Phenylsulfonyl)-1H-benzo[d][1,2,3]triazole |
4106-18-7 | 97% | 1g |
$307.0 | 2025-04-19 |
1-(phenylsulfonyl)-1h-benzotriazole Related Literature
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
Additional information on 1-(phenylsulfonyl)-1h-benzotriazole
Recent Advances in the Study of 1-(Phenylsulfonyl)-1H-benzotriazole (CAS 4106-18-7): A Comprehensive Research Brief
1-(Phenylsulfonyl)-1H-benzotriazole (CAS 4106-18-7) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in organic synthesis, pharmaceutical intermediates, and potential therapeutic properties. Recent studies have explored its role as a key building block in the development of novel bioactive molecules, particularly in the context of enzyme inhibition and drug discovery. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, synthetic utility, and emerging biological activities.
A 2023 study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of 1-(phenylsulfonyl)-1H-benzotriazole derivatives on various kinase enzymes, which are critical targets in cancer therapy. The researchers employed structure-activity relationship (SAR) analysis to optimize the compound's scaffold, resulting in derivatives with improved selectivity and potency against specific kinase isoforms. Notably, one derivative demonstrated nanomolar inhibition of EGFR (epidermal growth factor receptor), suggesting its potential as a lead compound for anticancer drug development.
In the realm of synthetic chemistry, recent advancements have focused on utilizing 1-(phenylsulfonyl)-1H-benzotriazole as a versatile reagent for C-N bond formation reactions. A 2024 publication in Organic Letters described its application in a novel copper-catalyzed cross-coupling reaction, enabling efficient synthesis of complex heterocyclic systems. The study reported excellent yields (up to 92%) and broad substrate scope, highlighting the compound's utility in constructing pharmacologically relevant scaffolds.
Pharmacokinetic studies of 1-(phenylsulfonyl)-1H-benzotriazole derivatives have also progressed significantly. Research conducted at multiple academic institutions has employed advanced analytical techniques, including LC-MS/MS and microsomal stability assays, to evaluate the metabolic stability and absorption properties of these compounds. Preliminary results indicate that certain structural modifications can significantly enhance oral bioavailability while maintaining target engagement, addressing a key challenge in drug development.
The safety profile of 1-(phenylsulfonyl)-1H-benzotriazole has been systematically evaluated in recent toxicological studies. In vitro cytotoxicity assays across various cell lines and in vivo acute toxicity tests in rodent models have established concentration-dependent safety thresholds. These findings are crucial for guiding the compound's application in pharmaceutical formulations and determining appropriate dosage ranges for future clinical investigations.
Emerging research has also explored the compound's potential in non-traditional therapeutic areas. A 2023 study in ACS Chemical Neuroscience reported that specific 1-(phenylsulfonyl)-1H-benzotriazole derivatives exhibit neuroprotective effects in models of oxidative stress, suggesting possible applications in neurodegenerative disorders. The mechanism appears to involve modulation of cellular redox pathways, opening new avenues for structure-based drug design in this therapeutic space.
In conclusion, recent studies on 1-(phenylsulfonyl)-1H-benzotriazole (CAS 4106-18-7) demonstrate its growing importance in both synthetic chemistry and drug discovery. The compound's versatility as a synthetic building block, combined with its promising biological activities, positions it as a valuable scaffold for future medicinal chemistry efforts. Ongoing research continues to uncover new applications and optimize its properties, making it a compound of significant interest in the chemical biology and pharmaceutical research communities.
4106-18-7 (1-(phenylsulfonyl)-1h-benzotriazole) Related Products
- 1028-19-9(1-[(4-methylphenyl)sulfonyl]-1h-benzotriazole)
- 94052-55-8(1-(2,4,6-trimethylbenzenesulfonyl)-1H-1,2,3-benzotriazole)
- 37073-15-7(1-(Methylsulfonyl)benzotriazole)
- 678173-43-8(1-(3-pyridinylsulfonyl)-1h-benzotriazole)
- 139887-29-9(1H-Benzotriazole, 1-[(4-fluorophenyl)sulfonyl]-)
- 139887-30-2(1-[(4-bromophenyl)sulfonyl]-1H-1,2,3-benzotriazole)
- 137434-64-1(1H-Benzotriazol-4-amine, 5-methyl-1-[(4-methylphenyl)sulfonyl]-)
- 909523-59-7(1-(4-Trifluoromethoxy-benzenesulfonyl)-1H-benzotriazole)
- 304700-84-3(1-[(4-methoxyphenyl)sulfonyl]-1H-1,2,3-benzotriazole)
- 1219601-57-6(1-Tosyl-1H-1,2,3-triazole)